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Compound of Interest

Compound Name: Heptadecan-9-amine

Cat. No.: B1630859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heptadecan-9-amine is a chemical compound that requires careful handling due to its

corrosive nature. This guide provides a comprehensive overview of the necessary safety and

handling precautions for laboratory and research professionals. The information is compiled

from various safety data sheets and chemical databases to ensure a thorough understanding

of the potential hazards and the appropriate mitigation strategies.

Hazard Identification and Classification
Heptadecan-9-amine is classified as a corrosive substance. The primary hazards are severe

skin burns and serious eye damage.[1][2][3] This is reflected in its Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals classification.

GHS Classification:

Skin Corrosion/Irritation, Category 1B (H314: Causes severe skin burns and eye damage)

Serious Eye Damage/Eye Irritation, Category 1 (H318: Causes serious eye damage)

Signal Word: Danger

Hazard Pictogram:

GHS05: Corrosion
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Physical and Chemical Properties
A summary of the key physical and chemical properties of Heptadecan-9-amine is provided in

the table below. This information is crucial for safe storage and handling.

Property Value Source

Molecular Formula C17H37N

Molecular Weight 255.49 g/mol

Appearance
Colorless to light yellow to light

orange clear liquid

Boiling Point 120 °C at 0.1 mmHg

Density 0.8093 g/cm³ at 24 °C

Refractive Index 1.4460 to 1.4500

pKa 11.09 ± 0.35 (Predicted)

Flash Point 147 °C

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure the stability of the compound.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily accessible.
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Storage:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Store locked up.

The recommended storage temperature is room temperature, in a cool and dark place

(<15°C).

Store under an inert gas as the compound is air-sensitive.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Heptadecan-9-amine. The following

table outlines the recommended PPE.

PPE Category Specification Rationale

Hand Protection
Nitrile gloves. Double gloving

is recommended.

Protects against skin contact.

Acrylate monomers can

penetrate standard latex or

vinyl gloves, and while this is

not an acrylate, the principle of

using appropriate chemical-

resistant gloves applies.

Eye Protection
Chemical splash goggles or a

face shield.

Prevents eye irritation and

serious damage from

splashes.

Skin and Body Protection Laboratory coat. Protects against skin contact.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood.

Avoids inhalation of vapors

and prevents respiratory

irritation.
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First Aid Measures
In the event of exposure, immediate action is critical. The following first aid measures should be

taken:

Exposure Route First Aid Procedure

If Inhaled

Move the person to fresh air and keep them

comfortable for breathing. Immediately call a

POISON CENTER or doctor.

In Case of Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.

If Swallowed
Rinse mouth. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor.

Experimental Protocols
While specific experimental protocols for the toxicity testing of Heptadecan-9-amine are not

publicly available, the GHS classifications suggest that standard OECD (Organisation for

Economic Co-operation and Development) guidelines for testing of chemicals were likely

followed. These include:

OECD Test Guideline 404 for acute dermal irritation/corrosion.

OECD Test Guideline 405 for acute eye irritation/corrosion.

These protocols involve the application of the substance to the skin or eyes of laboratory

animals under controlled conditions to observe for signs of irritation or corrosion.

Spill and Disposal Procedures
Spill Management:
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Evacuate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Collect the absorbed material into a suitable container for disposal.

Do not let the product enter drains.

Waste Disposal:

Dispose of contents/container to an approved waste disposal plant. Disposal must be in

accordance with local, state, and federal regulations.

Visual Guides
Laboratory Safety Workflow for Handling Heptadecan-9-
amine
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Preparation

Review SDS and Procedures

Don Personal Protective Equipment (PPE)

Handling in Fume Hood

Weighing and Transfer

Reaction/Procedure

Post-Handling Waste Disposal

Decontaminate Work Area

Doff PPE

Wash Hands Thoroughly

Segregate and Label Hazardous Waste

Click to download full resolution via product page

Caption: General laboratory workflow for safely handling chemical compounds.
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First Aid Procedures for Heptadecan-9-amine Exposure

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Rinse with Water/Shower

Rinse with Water for Several Minutes
Remove Contact Lenses

Move to Fresh Air
Keep Comfortable

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention
(Call POISON CENTER/Doctor)

Click to download full resolution via product page

Caption: First aid response to different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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